Cas no 1803628-09-2 (2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1803628-09-2
• MF: C₇H₆F₃IN₂O
• MW: 318.035024166107
• CID: 4931441
• Update Time: 2025-05-20

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O/c8-7(9,10)14-6-4(11)1-2-13-5(6)3-12/h1-2H,3,12H2
• InChI Key： GQFULVVQFLHJLG-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1803628-09-2)

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803628-09-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with an aminomethyl group, an iodo moiety, and a trifluoromethoxy group, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules.

The structural attributes of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine contribute to its versatility in drug discovery and development. The presence of the aminomethyl functional group provides a nucleophilic site for further chemical modifications, enabling the construction of more complex molecular architectures. Simultaneously, the iodo substituent serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. The trifluoromethoxy group introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derived compounds, making it an attractive feature for medicinal chemists seeking to optimize drug-like characteristics.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine has emerged as a key building block in this endeavor. Its pyridine scaffold is a common motif in many pharmacologically active compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The unique combination of substituents on this scaffold allows for fine-tuning of biological activity, making it an ideal candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine is its potential application in the development of targeted therapies. The aminomethyl group can be used to attach various biomolecules, such as peptides or antibodies, through amide bond formation, leading to the creation of conjugates with enhanced targeting capabilities. Additionally, the iodo substituent facilitates the introduction of aryl groups via cross-coupling reactions, allowing for the generation of compounds with specific interactions at molecular targets. These features make it particularly useful in the design of small-molecule inhibitors for enzymes involved in disease pathways.

Recent advancements in synthetic methodologies have further expanded the utility of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the pyridine ring. This has opened up new avenues for constructing complex drug candidates with tailored properties. Moreover, computational chemistry approaches have been employed to predict and optimize the reactivity of this compound, streamlining the drug discovery process.

The pharmaceutical industry has shown particular interest in derivatives of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine due to their potential therapeutic applications. For example, researchers have explored its use in developing inhibitors targeting protein-protein interactions (PPIs), which are implicated in various diseases but are challenging to modulate with traditional small-molecule drugs. The ability to introduce diverse functional groups while maintaining bioactivity makes this compound a valuable asset in medicinal chemistry libraries.

Another area where 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine has made significant contributions is in antiviral research. The pyridine core is known to interact favorably with viral enzymes and receptors, making it an ideal scaffold for designing inhibitors against viral replication cycles. By leveraging its structural features, researchers have developed novel compounds that exhibit potent antiviral activity against a range of pathogens.

The synthesis and application of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine also highlight the importance of green chemistry principles in modern drug development. Efforts have been made to optimize synthetic routes to minimize waste and improve atom economy, ensuring that production processes are sustainable and environmentally friendly. These initiatives align with broader industry trends toward more sustainable practices in pharmaceutical manufacturing.

In conclusion,2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1803628-09-2) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features enable diverse chemical modifications and biological applications, making it an indispensable tool for medicinal chemists engaged in drug discovery and development. As research continues to uncover new therapeutic opportunities,2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine is poised to play an increasingly important role in shaping the future of medicine.